2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)-N-(2-ethoxyphenyl)acetamide

• IUPAC Name: 2-[1-(4-chlorophenyl)sulfonylpiperidin-2-yl]-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C21H25ClN2O4S/c1-2-28-20-9-4-3-8-19(20)23-21(25)15-17-7-5-6-14-24(17)29(26,27)18-12-10-16(22)11-13-18/h3-4,8-13,17H,2,5-7,14-15H2,1H3,(H,23,25)
• InChI Key: XCDZLNGCKHXCHT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CC2CCCCN2S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H25ClN2O4S
• Molecular Weight: 437.0 g/mol

Description

2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)-N-(2-ethoxyphenyl)acetamide, commonly known as CES-101, is a novel compound that has gained significant interest in the scientific community due to its potential therapeutic applications. It belongs to the class of piperidine compounds and is structurally related to the well-known antidepressant, paroxetine.

Scientific Research Applications

Thiophene Analogues and Carcinogenicity Evaluation

A study by Ashby et al. (1978) explored the synthesis and evaluation of thiophene analogues for potential carcinogenicity, focusing on compounds with aromatic rings and their isosteric/isoelectronic replacements. This research highlights the importance of understanding the biological activity and potential risks associated with structurally novel compounds, including those with sulfonamide groups, which are structurally related to the query compound (Ashby, Styles, Anderson, & Paton, 1978).

Sulfonamides in Clinical Drugs

Carta et al. (2012) reviewed the application of sulfonamides, noting their widespread use in clinically used drugs, including as diuretics, carbonic anhydrase inhibitors, antiepileptics, and antipsychotics. This review also discussed recent advancements in sulfonamide drugs targeting various diseases, underscoring the structural motif's versatility and potential for future drug development (Carta, Scozzafava, & Supuran, 2012).

Pharmacokinetics and Pharmacodynamics of Related Compounds

Sharma et al. (2021) provided an overview of the chemistry, pharmacokinetics, and pharmacodynamics of Bilastine, a compound with a similar complex structure, highlighting the significance of structural features for its binding affinity and action duration. This review illustrates the intricate relationship between chemical structure and pharmacological activity, relevant for understanding compounds like the one (Sharma, Hatware, Bhadane, & Patil, 2021).

Enzymatic Degradation of Organic Pollutants

Husain and Husain (2007) discussed the use of redox mediators in enhancing the enzymatic degradation of organic pollutants, including compounds with complex structures. This review sheds light on the potential environmental impact and biodegradation challenges related to various organic compounds, possibly including the one inquired about (Husain & Husain, 2007).